Cas no 57948-14-8 (6-Quinoxalinecarboxaldehyde,2,3-dimethyl-, 1,4-dioxide)

• Product Name: 6-Quinoxalinecarboxaldehyde,2,3-dimethyl-, 1,4-dioxide
• CAS No: 57948-14-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 376679
• PubChem ID: 325974
• Update Time: 2025-04-19

6-Quinoxalinecarboxaldehyde,2,3-dimethyl-, 1,4-dioxide Chemical and Physical Properties

Names and Identifiers

• 6-Quinoxalinecarboxaldehyde,2,3-dimethyl-, 1,4-dioxide
• 2,3-dimethyl-4-oxido-1-oxoquinoxalin-1-ium-6-carbaldehyde
• 2,3-dimethyl-4-oxido-1-oxo-quinoxaline-6-carbaldehyde
• 2,3-dimethyl-1,4-dioxy-quinoxaline-6-carbaldehyde
• 2,3-Dimethylchinoxalin-6-carboxaldehyd 1,4-Dioxid
• AC1L6XE7
• CHEMBL1631601
• NSC295593
• 2,3-Dimethyl-6-quinoxalinecarbaldehyde 1,4-dioxide
• NSC-295593
• 6-Formyl-2,3-dimethyl-1-oxoquinoxalin-1-ium-4(1H)-olate
• DTXSID40315620
• 57948-14-8

• Inchi： 1S/C11H10N2O3/c1-7-8(2)13(16)11-5-9(6-14)3-4-10(11)12(7)15/h3-6H,1-2H3
• InChI Key： FVMYANIYKLKNMW-UHFFFAOYSA-N
• SMILES： [O-]N1C(C)=C(C)[N+](C2C=CC(C=O)=CC1=2)=O

Computed Properties

• Exact Mass: 218.0692
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 63.45
• LogP: 2.12610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines